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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B1505486

Disperse Orange 31: A Comparative
Performance Analysis Against Other Azo Dyes

A comprehensive guide for researchers and textile industry professionals on the performance
characteristics of Disperse Orange 31 in comparison to other commercially significant
disperse azo dyes. This report details key performance indicators, supported by experimental
data and standardized testing protocols, to provide a clear and objective analysis.

Introduction

Disperse Orange 31 is a monoazo disperse dye widely utilized in the textile industry for dyeing
polyester and its blended fabrics. Its popularity stems from its ability to produce a vibrant red-
orange to yellow-red shade with good overall performance. This guide provides a comparative
analysis of Disperse Orange 31 against other selected disperse azo dyes, focusing on critical
performance metrics such as color fastness, dyeing efficiency, and environmental
considerations. The information presented herein is intended to assist researchers, scientists,
and drug development professionals in making informed decisions regarding dye selection and
application.

Performance Comparison of Disperse Dyes

The selection of a disperse dye is contingent on a variety of performance factors. This section
provides a comparative summary of Disperse Orange 31 and other representative disperse
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azo dyes across key fastness properties. The data is compiled from manufacturer technical
sheets and academic research papers.

Table 1: Comparative Fastness Properties of Selected Disperse Azo Dyes on Polyester

Rubbing/Cr

. Wash . Sublimation
Light ocking
Fastness Fastness
Dye Name C.l. Name Fastness Fastness
(ISO 105- (ISO 105-
(Xenon Arc) (ISO 105-
C06) PO1)
X12)
Disperse Disperse 4-5 (Staining:  Dry: 4-5, Wet:
P P 5-6[1] ( I Y 4-5[1]
Orange 31 Orange 31 5)[1] 4-5
Disperse Disperse Dry: 4-5, Wet:
5-6 4 4-5
Orange 25 Orange 25 4-5
Disperse Red  Disperse Red - 5 (Staining: .
167 167 5)
Disperse Disperse Dry: 4-5, Wet:
6 4-5 4-5
Yellow 54 Yellow 54 4-5
Disperse Disperse Dry: 4-5, Wet:
5-6 4-5 4-5
Yellow 64 Yellow 64 4-5

Note: Fastness ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher numbers
indicating better performance.

Key Performance Indicators: A Deeper Dive

Light Fastness: The ability of a dye to resist fading upon exposure to light is a critical
parameter, especially for textiles intended for apparel and upholstery. Disperse Orange 31
exhibits good light fastness, typically rated at 5-6 on the 1-8 blue wool scale[1]. This
performance is comparable to other widely used orange and yellow disperse dyes.

Wash Fastness: This property measures the resistance of the dye to desorption and transfer to
adjacent fabrics during washing. Disperse Orange 31 demonstrates excellent wash fastness,
with a rating of 4-5 for color change and minimal staining (rating of 5) on adjacent fabrics[1].
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This high rating is crucial for ensuring the longevity of the color in garments that undergo
frequent laundering.

Rubbing (Crocking) Fastness: The resistance of a dye to transfer from the fabric surface to
another surface by rubbing is essential for preventing color transfer during wear. Disperse
Orange 31 shows very good to excellent rubbing fastness in both dry and wet conditions.

Sublimation Fastness: This is a measure of the dye's resistance to vaporization and
subsequent staining of adjacent materials at high temperatures, a critical factor during storage
and ironing. Disperse Orange 31 possesses good sublimation fastness, making it suitable for
fabrics that will be subjected to heat treatments.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on
internationally recognized standards.

Light Fastnhess Testing (Based on AATCC Test Method
16.3/ISO 105-B02)

This test determines the resistance of a material to the fading effects of light.

o Apparatus: A xenon arc lamp fading apparatus, equipped with a water-cooled lamp and
appropriate filters to simulate natural daylight.

o Test Specimen: A representative sample of the dyed fabric.

e Procedure:

[¢]

The specimen is mounted in a sample holder and placed in the xenon arc apparatus.
o A portion of the specimen is shielded from the light to serve as an unexposed control.

o The specimen is exposed to the light from the xenon arc lamp under controlled conditions
of temperature and humidity.

o The exposure is continued for a specified period or until a certain degree of fading is
observed in a standard reference fabric exposed simultaneously.
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o The change in color of the exposed portion of the specimen is assessed by comparing it
with the unexposed portion using the AATCC Gray Scale for Color Change or a
spectrophotometer.

» Evaluation: The light fastness is rated on a scale of 1 to 8, where 8 indicates the highest
resistance to fading.

Wash Fastness Testing (Based on ISO 105-C06)

This test evaluates the resistance of a textile's color to domestic or commercial laundering.

o Apparatus: A launder-ometer or similar apparatus for agitated washing at a controlled
temperature and time, stainless steel balls for mechanical action.

o Test Specimen and Adjacent Fabrics: A specimen of the dyed fabric is stitched together with
a multifiber test fabric containing strips of different common fibers (e.g., cotton, wool,
polyester, nylon, acetate, acrylic).

e Procedure:

o The composite specimen is placed in a stainless-steel container with a specified volume of
a standard soap solution and stainless-steel balls.

o The container is sealed and placed in the launder-ometer, which is then operated at a
specified temperature and for a specified duration to simulate a washing cycle.

o After the washing cycle, the composite specimen is removed, rinsed, and dried.

o Evaluation: The change in color of the dyed specimen is assessed using the Gray Scale for
Color Change. The degree of staining on each strip of the multifiber test fabric is evaluated
using the Gray Scale for Staining. Ratings are from 1 to 5, with 5 representing no change or
staining.

Rubbing (Crocking) Fastness Testing (Based on ISO
105-X12)

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.
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o Apparatus: A crockmeter, which includes a standard rubbing finger and a means of applying
a constant pressure.

o Test Specimen and Crocking Cloth: A specimen of the dyed fabric and a standard white
cotton crocking cloth.

e Procedure:

o Dry Rubbing: The dyed specimen is mounted on the base of the crockmeter. A dry
crocking cloth is mounted on the rubbing finger. The finger is then passed back and forth
over the specimen for a specified number of cycles with a constant downward force.

o Wet Rubbing: The procedure is repeated with a crocking cloth that has been wetted with
distilled water to a specified pickup percentage.

» Evaluation: The amount of color transferred to the white crocking cloth is assessed using the
Gray Scale for Staining. Ratings are from 1 to 5, with 5 indicating no color transfer.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the logical workflow for evaluating the performance of
disperse dyes and the interrelationship of key performance indicators.
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Caption: Workflow for the comparative performance evaluation of disperse dyes.
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Caption: Logical relationship for selecting a disperse dye based on end-use requirements.

Environmental and Health Considerations

Azo dyes, including Disperse Orange 31, are a significant class of synthetic colorants. While
they offer a wide range of colors and good fastness properties, their environmental impact is a
subject of ongoing research and regulation. The primary concern with azo dyes is the potential
for the reductive cleavage of the azo bond (-N=N-), which can lead to the formation of aromatic
amines, some of which are known carcinogens[2][3][4][5][6].

The discharge of untreated effluents from dyeing processes containing residual dyes and
chemicals can lead to water pollution. This can increase the biochemical and chemical oxygen
demand in water bodies, affecting aquatic ecosystems[2][5]. Therefore, proper wastewater
treatment is crucial in textile dyeing facilities to mitigate these environmental risks.

Conclusion

Disperse Orange 31 is a versatile and high-performing disperse azo dye suitable for a wide
range of polyester and polyester-blend applications. Its excellent fastness to washing, rubbing,
and good light and sublimation fastness make it a reliable choice for textiles requiring durability
and color retention. When compared to other disperse azo dyes, its performance is
competitive, particularly in terms of its balanced fastness profile. For applications demanding
exceptional light fastness, such as automotive textiles, dyes with higher ratings in this specific
category, like Disperse Red 167, may be considered. The selection of the most appropriate dye
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will ultimately depend on the specific performance requirements of the end product, as well as
cost and environmental considerations. It is imperative that the application of these dyes is
accompanied by responsible manufacturing practices, including effective wastewater treatment,
to minimize their environmental footprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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